Cas no 52113-69-6 (6-Bromo-2,2-dimethyl-4h-benzo1,3dioxine)

• Product Name: 6-Bromo-2,2-dimethyl-4h-benzo1,3dioxine
• CAS No: 52113-69-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD22056222
• CID: 1575577
• PubChem ID: 14520338
• Update Time: 2025-04-21

6-Bromo-2,2-dimethyl-4h-benzo1,3dioxine Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin, 6-bromo-2,2-dimethyl-
• 6-bromo-2,2-dimethyl-4H-1,3-benzodioxin
• 6-Bromo-2,2-dimethyl-4H-benzo[1,3]dioxine
• LS-11831
• MFCD22056222
• 6-Bromo-2,2-dimethyl-4H-benzo[d][1,3]dioxine
• 6-bromo-2,2-dimethyl-2,4-dihydro-1,3-benzodioxine
• SB37488
• Z1416188056
• 2,2-dimethyl-6-bromobenzo-1,3-dioxane
• 6-Bromo-2,2-dimethylbenzo[1,2-d]-1,3-dioxane
• UIALGZOSKLCMHF-UHFFFAOYSA-N
• F51269
• SCHEMBL828814
• EN300-136526
• AKOS026253416
• CS-0453216
• CCA11369
• 6-bromo-2,2-dimethyl-4H-1,3-benzodioxine
• 6-bromo-2,2-dimethyl-4h-benzo [1,3]dioxine
• A913384
• 52113-69-6
• ALBB-032130
• 6-Bromo-2,2-dimethyl4H-benzo[1,3]dioxine
• AMY30345
• DB-369052
• 6-Bromo-2,2-dimethyl-4h-benzo1,3dioxine

• MDL： MFCD22056222
• Inchi： 1S/C10H11BrO2/c1-10(2)12-6-7-5-8(11)3-4-9(7)13-10/h3-5H,6H2,1-2H3
• InChI Key： UIALGZOSKLCMHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)COC(C)(C)O2

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

6-Bromo-2,2-dimethyl-4h-benzo1,3dioxine Security Information

• Storage Condition：(BD447360)